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Compound of Interest

Compound Name: Acediasulfone

Cat. No.: B1665413

For Immediate Release

This technical guide provides essential physicochemical data for Acediasulfone, an antibiotic
compound. The information is intended for researchers, scientists, and professionals engaged
in drug development and chemical analysis.

Core Molecular Data

Acediasulfone is chemically identified by its specific molecular formula and weight, which are
fundamental parameters for quantitative analysis, formulation, and experimental design.

Parameter Value

Molecular Formula C14H14N204S[1][2]
Molecular Weight 306.34 g/mol [1][2]
Exact Mass 306.0674 u[2]

Logical Relationship of Key Identifiers

The following diagram illustrates the direct relationship between the compound's common
name and its fundamental molecular properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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